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Compound of Interest

Compound Name: NITD008

Cat. No.: B609585 Get Quote

Audience: Researchers, scientists, and drug development professionals.

1. Introduction

NITD008 is a potent adenosine nucleoside analog demonstrating broad-spectrum antiviral

activity against members of the Flaviviridae family.[1] It selectively inhibits a range of significant

human pathogens, including Dengue virus (DENV), Zika virus (ZIKV), West Nile virus (WNV),

Yellow Fever virus (YFV), and Hepatitis C virus (HCV).[1][2] The primary mechanism of action

for NITD008 is the inhibition of the viral RNA-dependent RNA polymerase (RdRp).[1] As a

nucleoside analog, it is metabolized intracellularly to its triphosphate form, which is then

incorporated into the nascent viral RNA strand, causing premature chain termination and

halting viral replication.[3]

The Plaque Reduction Neutralization Test (PRNT) is the "gold standard" serological assay for

quantifying the ability of antibodies or antiviral compounds to neutralize a virus and prevent

infection.[4][5] This assay measures the reduction in the formation of viral plaques—localized

areas of cell death—in a cell monolayer.

This document provides detailed protocols for utilizing NITD008 in a PRNT workflow. It can be

used as a potent positive control for flavivirus inhibition assays or as a benchmark compound

for screening and characterizing new antiviral candidates.
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2. NITD008 Compound Information

Proper handling and preparation of NITD008 are critical for reproducible results.

Property Value

IUPAC Name

(2R,3R,4R,5R)-2-(4-Amino-7H-pyrrolo[2,3-

d]pyrimidin-7-yl)-3-ethynyl-5-

(hydroxymethyl)tetrahydrofuran-3,4-diol

CAS Number 1044589-82-3

Molecular Formula C₁₃H₁₄N₄O₄[2]

Molecular Weight 290.27 g/mol [2]

Solubility Soluble in DMSO to ≥ 20 mM[2]

Storage

Store powder at -20°C for up to 3 years. Store

stock solutions in aliquots at -80°C for up to 2

years.[6]

3. Mechanism of Action

NITD008 functions as a chain-terminating inhibitor of the viral RdRp, a key enzyme in the

replication of RNA viruses that is absent in host cells.[7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. An adenosine nucleoside inhibitor of dengue virus - PMC [pmc.ncbi.nlm.nih.gov]

2. rndsystems.com [rndsystems.com]

3. Adenosine Analog NITD008 Is a Potent Inhibitor of Zika Virus - PMC
[pmc.ncbi.nlm.nih.gov]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 3 Tech Support

https://www.benchchem.com/product/b609585?utm_src=pdf-body
https://www.benchchem.com/product/b609585?utm_src=pdf-body
https://www.rndsystems.com/products/nitd008_6045
https://www.rndsystems.com/products/nitd008_6045
https://www.rndsystems.com/products/nitd008_6045
https://www.medchemexpress.com/NITD008.html
https://www.benchchem.com/product/b609585?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC8130609/
https://www.benchchem.com/product/b609585?utm_src=pdf-custom-synthesis
https://pmc.ncbi.nlm.nih.gov/articles/PMC2787148/
https://www.rndsystems.com/products/nitd008_6045
https://pmc.ncbi.nlm.nih.gov/articles/PMC5063548/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5063548/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b609585?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


4. Review of diagnostic plaque reduction neutralization tests for flavivirus infection - PubMed
[pubmed.ncbi.nlm.nih.gov]

5. stacks.cdc.gov [stacks.cdc.gov]

6. medchemexpress.com [medchemexpress.com]

7. Recent advances in the discovery of potent RNA-dependent RNA-polymerase (RdRp)
inhibitors targeting viruses - PMC [pmc.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Application Notes & Protocols: Utilizing NITD008 in
Flavivirus Plaque Reduction Neutralization Tests]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b609585#using-nitd008-in-a-plaque-
reduction-neutralization-test]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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